Cas no 125642-50-4 (3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one)

• Product Name: 3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
• CAS No: 125642-50-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1018680
• PubChem ID: 45085535
• Update Time: 2025-04-20

3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-bicyclo[1.1.1]pent-1-yl- (9CI)
• 3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
• DB-281226
• 125642-50-4
• 2-BUTANONE, 3-BICYCLO[1.1.1]PENT-1-YL-

• Inchi： 1S/C9H14O/c1-6(7(2)10)9-3-8(4-9)5-9/h6,8H,3-5H2,1-2H3
• InChI Key： QBWCTAVXFSAWLR-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C12CC(C1)C2

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones